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Compound of Interest

Compound Name: 1-Bromo-6-methoxyhexane

CAS No.: 50592-87-5

Cat. No.: B2477245 Get Quote

This guide provides a comprehensive technical overview of 1-Bromo-6-methoxyhexane, a

bifunctional organic compound of interest to researchers in organic synthesis and materials

science. We will delve into its core physicochemical properties, with a primary focus on its

molecular weight, and explore its practical applications through a detailed experimental

protocol.

Core Molecular Profile
1-Bromo-6-methoxyhexane (CAS No. 50592-87-5) is a linear hexane derivative featuring a

terminal bromine atom and a terminal methoxy group.[1][2] This unique structure makes it a

valuable building block, allowing for sequential or differential functionalization at either end of

the six-carbon chain. The bromine atom serves as a good leaving group for nucleophilic

substitution and is reactive in forming organometallic reagents, while the methoxy ether group

is generally stable under neutral and basic conditions.

Molecular Formula and Weight
The fundamental identity of any chemical compound begins with its molecular formula and

corresponding weight. These values are critical for stoichiometric calculations in reaction

planning and for analytical characterization.

Molecular Formula: C₇H₁₅BrO[1][3]
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Molecular Weight (MW): 195.10 g/mol [1][2][3]

Exact Mass: 194.03063 Da[3]

The molecular weight is calculated by summing the atomic weights of all constituent atoms (7

carbons, 15 hydrogens, 1 bromine, and 1 oxygen). The exact mass, determined by high-

resolution mass spectrometry, is based on the mass of the most abundant isotopes of each

element and is crucial for precise analytical identification.

Physicochemical and Safety Data
A thorough understanding of a compound's physical properties and safety hazards is

paramount for its effective and safe use in a laboratory setting.

Key Properties
The properties of 1-Bromo-6-methoxyhexane are summarized in the table below. These

values dictate the conditions required for its storage, handling, and use in chemical reactions,

as well as the methods for its purification.

Property Value Source

CAS Number 50592-87-5 PubChem[3], Chemdad[1]

Molecular Formula C₇H₁₅BrO PubChem[3]

Molecular Weight 195.10 g/mol PubChem[3], BLD Pharm[2]

Boiling Point 112 °C (at 33 Torr) Chemdad[1]

Density ~1.192 - 1.228 g/cm³ Chemdad[1], chem960[4]

Refractive Index 1.458 (at 20 °C) Chemdad[1]

Storage
Room temperature, sealed in a

dry place
BLD Pharm[2]

Solubility
Slightly soluble in water (2.3

g/L at 25 °C)
chem960[4]
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Safety and Handling
According to GHS classifications, 1-Bromo-6-methoxyhexane is considered a warning-level

hazard.[3] It is known to cause skin and serious eye irritation and may cause respiratory

irritation.[3]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any

exposed skin thoroughly after handling.[3]

Storage: Keep the container tightly sealed in a dry and well-ventilated place.[2]

Application in Organic Synthesis: A Practical
Workflow
The dual functionality of 1-Bromo-6-methoxyhexane makes it an excellent substrate for

synthesizing more complex molecules, such as asymmetrical ethers or long-chain

functionalized compounds. The bromo- functionality is particularly useful as an alkylating agent.

A common application for such a molecule is in a Williamson ether synthesis to create a

diether.

Experimental Protocol: Synthesis of 1,6-
Dimethoxyhexane
This protocol details the synthesis of 1,6-dimethoxyhexane from 1-Bromo-6-methoxyhexane,

demonstrating a classic nucleophilic substitution reaction (Williamson ether synthesis). The

causality behind each step is explained to provide field-proven insight.

Reaction Scheme: CH₃O(CH₂)₆Br + NaOCH₃ → CH₃O(CH₂)₆OCH₃ + NaBr
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Step-by-Step Methodology:

Reagent Preparation (Anhydrous Conditions):

To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser under an inert atmosphere (e.g., nitrogen or argon), add 50 mL of anhydrous

methanol.

Rationale: Anhydrous conditions are critical because sodium metal reacts violently with

water. The inert atmosphere prevents the reactive sodium methoxide intermediate from

being quenched by atmospheric moisture.

Alkoxide Formation:

Carefully add sodium metal (Na, 0.58 g, 25 mmol, 1.2 eq) in small portions to the stirring

methanol at 0 °C (ice bath).

Rationale: This is a highly exothermic reaction that generates sodium methoxide

(NaOCH₃), the nucleophile, and hydrogen gas. Adding the sodium in portions and cooling

the reaction prevents it from becoming uncontrollably vigorous. Allow the reaction to stir

until all the sodium has dissolved.

Nucleophilic Substitution:

Once the sodium methoxide solution has formed and cooled to room temperature, add 1-
Bromo-6-methoxyhexane (4.0 g, 20.5 mmol, 1.0 eq) dropwise via a syringe.

Rationale: The methoxide anion attacks the carbon atom bonded to the bromine,

displacing the bromide ion in an Sₙ2 reaction. Adding the substrate dropwise helps to

control the reaction rate.

Reaction Completion:

Heat the reaction mixture to reflux (approx. 65 °C) and maintain for 4-6 hours. Monitor the

reaction progress using Thin Layer Chromatography (TLC).
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Rationale: Heating provides the necessary activation energy to drive the reaction to

completion in a reasonable timeframe. TLC allows for the visualization of the consumption

of the starting material.

Workup and Extraction:

After cooling to room temperature, carefully quench the reaction by slowly adding 20 mL of

deionized water.

Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

Wash the combined organic layers with brine (1 x 20 mL), dry over anhydrous sodium

sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

Rationale: The workup removes inorganic salts (NaBr) and excess methanol. Diethyl ether

is a suitable solvent for extracting the nonpolar organic product. Brine wash helps to

remove residual water from the organic phase, and sodium sulfate is a drying agent.

Purification:

Purify the resulting crude oil via fractional distillation or flash column chromatography on

silica gel to yield the pure 1,6-dimethoxyhexane.

Rationale: Purification is necessary to remove any unreacted starting material and side

products, ensuring the final product's high purity for subsequent applications or analysis.

Workflow Visualization
The following diagram illustrates the logical flow of the synthesis protocol described above.
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Phase 1: Preparation

Phase 2: Synthesis

Phase 3: Isolation & Purification
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1,6-Dimethoxyhexane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-BROMO-6-METHOXYHEXANE Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]

2. 50592-87-5|1-Bromo-6-methoxyhexane|BLD Pharm [bldpharm.com]

3. 1-Bromo-6-methoxyhexane | C7H15BrO | CID 13034043 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. chem960.com [chem960.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to 1-Bromo-6-
methoxyhexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2477245#1-bromo-6-methoxyhexane-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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